tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate

• IUPAC Name: tert-butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate;oxalic acid
• InChI: InChI=1S/2C12H22N2O2.C2H2O4/c2*1-11(2,3)16-10(15)14-7-5-12(9-14)4-6-13-8-12;3-1(4)2(5)6/h2*13H,4-9H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: BGYVZWTVFPYPSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(C1)CCNC2.CC(C)(C)OC(=O)N1CCC2(C1)CCNC2.C(=O)(C(=O)O)O
• Molecular Formula: C26H46N4O8
• Molecular Weight: 542.7 g/mol
• CAS No.: 1788054-69-2

Description

“tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate” is a chemical compound with the molecular formula C26H46N4O8. It is a derivative of

Scientific Research Applications

Synthesis and Chemical Properties

• Improved Synthesis Techniques : Ji Zhiqin (2004) discussed an improved synthesis method for Diazaspiro[4.4] nonane, which is related to tert-Butyl 2,7-diazaspiro[4.4]nonane-2-carboxylate hemioxalate. This method offers higher efficiency and better yield, indicating its potential for large-scale production and research applications (Ji Zhiqin, 2004).

• Synthesis of Structural Isomers : N. Gomi et al. (2012) developed a practical synthesis method for a compound structurally similar to this compound. This method is useful for the production of key intermediates in pharmaceutical research, demonstrating the compound's utility in drug development (N. Gomi, Akiyasu Kouketsu, T. Ohgiya, K. Shibuya, 2012).

• Spirocyclic Compound Synthesis : M. J. Meyers et al. (2009) described efficient routes to synthesize tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound with a similar structure to this compound. These routes enable the exploration of novel compounds and chemical spaces (M. J. Meyers, I. Muizebelt, J. van Wiltenburg, David L. Brown, A. Thorarensen, 2009).

Pharmaceutical and Biological Research

• Antitubercular Agents Development : A-peng Wang et al. (2020) reported on benzothiazinone derivatives containing a 2,7-diazaspiro[4.4]nonane moiety, showing significant in vitro activity against drug-sensitive and multidrug-resistant Mycobacterium tuberculosis strains. This highlights the potential of this compound derivatives in developing new antitubercular drugs (A-peng Wang, Chao Ma, Yun Chai, Xiujun Liu, Kai Lv, L. Fu, Bin Wang, Xuedong Jia, Mingliang Liu, Yu Lu, 2020).

• Osteoclast Activity Inhibition : Lucile Mounier et al. (2020) designed and synthesized N-arylsufonamides featuring a diazaspiro[4,4]nonane nucleus to target osteoclast activity. These compounds effectively inhibited osteoclast activity without affecting bone formation, suggesting their utility in osteoporosis treatment (Lucile Mounier, A. Morel, Y. Ferrandez, J. Morko, J. Vääräniemi, Marine Gilardone, D. Roche, J. Cherfils, A. Blangy, 2020).

Conformational and Structural Studies

• Conformational Analysis : M. M. Fernandez et al. (2002) conducted a study on spirolactams, closely related to this compound, to understand their conformational properties. This research provides insights into the structural aspects of these compounds, which is crucial for their application in peptide synthesis and drug design (M. M. Fernandez, A. Diez, M. Rubiralta, E. Montenegro, N. Casamitjana, M. Kogan, E. Giralt, 2002).